Cas no 183513-64-6 (Benzene,2-chloro-1-isocyanato-3-methoxy-)

Benzene,2-chloro-1-isocyanato-3-methoxy- structure
183513-64-6 structure
Product Name:Benzene,2-chloro-1-isocyanato-3-methoxy-
CAS No:183513-64-6
MF:C8H6ClNO2
MW:183.591741085052
CID:114122
PubChem ID:21184848
Update Time:2025-04-18

Benzene,2-chloro-1-isocyanato-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-chloro-1-isocyanato-3-methoxy-
    • 2-chloro-1-isocyanato-3-methoxybenzene
    • Benzene, 2-chloro-1-isocyanato-3-methoxy-
    • DTXSID70611187
    • 183513-64-6
    • SCHEMBL3548169
    • AKOS006309305
    • Inchi: 1S/C8H6ClNO2/c1-12-7-4-2-3-6(8(7)9)10-5-11/h2-4H,1H3
    • InChI Key: JWHPQBAWKJSXAL-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1OC)N=C=O

Computed Properties

  • Exact Mass: 183.00878
  • Monoisotopic Mass: 183.0087061g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66

Benzene,2-chloro-1-isocyanato-3-methoxy- Related Literature

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